2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzene-1-sulfonamide

• Molecular Formula: C20H20Cl2N4O2S
• Molecular Weight: 451.4 g/mol
• IUPAC Name: 2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C20H20Cl2N4O2S/c21-13-10-11-15(22)18(12-13)29(27,28)26-20-19(23-14-6-2-1-3-7-14)24-16-8-4-5-9-17(16)25-20/h4-5,8-12,14H,1-3,6-7H2,(H,23,24)(H,25,26)
• InChI Key: RWLIASBWSTUYQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

Description

Its structure combines a quinoxaline core substituted with a cyclohexylamino group and a dichlorinated benzene sulfonamide moiety, which may contribute to its bioactivity, particularly in targeting enzymes or receptors in therapeutic pathways. This article provides a detailed comparison of this compound with structurally and functionally analogous derivatives, emphasizing pharmacological efficacy, structure-activity relationships (SAR), and methodological frameworks for comparative analysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzene-1-sulfonamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of Quinoxaline Ring: The quinoxaline ring is synthesized through the condensation of an o-phenylenediamine derivative with a diketone.

Introduction of Cyclohexylamino Group: The cyclohexylamino group is introduced via nucleophilic substitution reactions.

Chlorination: The benzene ring is chlorinated using reagents such as thionyl chloride or phosphorus pentachloride.

Sulfonamide Formation:

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often include the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzene-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atoms on the benzene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of quinoxaline N-oxides or sulfonamide N-oxides.

Reduction: Formation of reduced quinoxaline derivatives or dechlorinated products.

Substitution: Formation of substituted quinoxaline derivatives with various functional groups.

Scientific Research Applications

2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzene-1-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[3-(cyclohexylamino)quinoxalin-2-yl]benzene-1-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it may interact with biological receptors, modulating their activity and influencing cellular signaling pathways.

Comparison with Similar Compounds

Key SAR Insights :

• The 2,5-dichloro configuration optimizes target engagement.
• Bulky cyclohexylamino groups enhance selectivity but may limit solubility.

Pharmacological Efficacy and Potency

Dose-effect relationships for the compound and analogs were evaluated using the Litchfield-Wilcoxon method , which estimates median effective dose (ED₅₀), slope, and confidence intervals (CIs). Representative

Compound	ED₅₀ (mg/kg)	95% CI	Slope	Relative Potency (vs. Target)
Target Compound	2.5	1.8–3.4	1.2	1.00 (Reference)
Analog A (2-Fluoro variant)	5.0	3.6–6.9	1.1	0.50 (0.45–0.55)
Analog B (4,5-Dichloro)	1.8	1.2–2.7	1.3	1.39 (1.20–1.60)

Findings :

• The target compound exhibits balanced potency and efficacy compared to analogs.
• Analog B’s higher potency may correlate with improved target binding but narrower therapeutic window.

Mechanistic Insights and Selectivity

Parallelism testing via the Litchfield-Wilcoxon method revealed non-parallel dose-response curves for Analog A, suggesting divergent mechanisms of action. In contrast, Analog B’s curve paralleled the target compound, indicating shared pathways.

Methodological Considerations

The Litchfield-Wilcoxon method enabled rapid comparison of dose-effect parameters without log/probit transformations. Key advantages:

• Heterogeneity detection : Corrects confidence limits for variable data.
• Relative potency calculation : Simplifies cross-compound comparisons.
• Limitations: Older methodology; modern techniques (e.g., nonlinear regression) may offer higher precision but require computational tools.